Cas no 2035003-70-2 ((2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide)

• Product Name: (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide
• CAS No: 2035003-70-2
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 5934289
• PubChem ID: 119102518
• Update Time: 2025-10-29

(2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide
• GTBAGKFCHQWDLJ-SREVYHEPSA-N
• 2-Propenamide, 3-(3-methoxyphenyl)-N-[(8-methoxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl)methyl]-
• (Z)-N-((8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(3-methoxyphenyl)acrylamide
• F6524-4791
• (2Z)-N-({8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide
• AKOS026694492
• (Z)-3-(3-methoxyphenyl)-N-[(8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]prop-2-enamide
• 2035003-70-2

• Inchi： 1S/C17H17N5O3/c1-24-13-5-3-4-12(10-13)6-7-15(23)19-11-14-20-21-16-17(25-2)18-8-9-22(14)16/h3-10H,11H2,1-2H3,(H,19,23)
• InChI Key： GTBAGKFCHQWDLJ-UHFFFAOYSA-N
• SMILES： C(NCC1N2C=CN=C(OC)C2=NN=1)(=O)C=CC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 13.10±0.46(Predicted)

Additional information on (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide

Compound CAS No 2035003-70-2: (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide

The compound with CAS No 2035003-70-2, known as (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule combines a triazolopyrazine ring system with a methoxyphenyl group and an enamide functional group, making it a versatile candidate for drug development and material science applications.

Recent studies have highlighted the triazolopyrazine core of this compound as a key structural element contributing to its bioactivity. Triazolopyrazines are known for their ability to interact with various biological targets, including enzymes and receptors. The methoxyphenyl substituent further enhances the compound's pharmacokinetic properties, such as solubility and permeability, which are critical for drug delivery. Additionally, the enamide group introduces flexibility and hydrogen bonding capabilities, which are essential for molecular recognition and binding affinity.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling, Stille coupling, and enamine chemistry to construct the triazolopyrazine ring system and attach the methoxyphenyl group. The use of microwave-assisted synthesis has also been reported to improve reaction efficiency and yield high-purity products. These synthetic strategies underscore the complexity and precision required to produce such a specialized molecule.

In terms of applications, (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide has shown promise in several areas. In pharmacology, it has been investigated as a potential inhibitor of kinases involved in cancer progression. Preclinical studies suggest that the compound can modulate signaling pathways critical for tumor growth and metastasis. Furthermore, its ability to penetrate cellular membranes makes it a candidate for targeted drug delivery systems.

Another area of interest is its application in material science. The triazolopyrazine moiety exhibits photoresponsive properties, which could be exploited in the development of light-sensitive materials. Researchers have explored its use in creating stimuli-responsive polymers and sensors that can detect environmental changes such as pH or temperature variations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with various biological targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been used to predict its electronic properties and reactivity under different conditions.

In conclusion, (2Z)-N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-3-(3-methoxyphenyl)prop-2-enamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.